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Compound of Interest

Compound Name:
1-[(Triisopropylsilyl)ethynyl]-1,2-

benziodoxol-3(1H)-one

Cat. No.: B182320 Get Quote

Welcome to the technical support center for 1-[(Triisopropylsilyl)ethynyl]-1,2-Benziodoxol-
3(1H)-one (TIPS-EBX). This guide is designed for researchers, scientists, and drug

development professionals to provide in-depth troubleshooting advice and answers to

frequently asked questions. As a powerful and versatile electrophilic alkynylating reagent,

TIPS-EBX has found widespread application in organic synthesis.[1][2] However, its

hypervalent iodine nature necessitates careful consideration of reaction parameters to achieve

optimal results.[1] This resource aims to equip you with the knowledge to overcome common

challenges and confidently employ TIPS-EBX in your synthetic endeavors.

I. Understanding TIPS-EBX: Stability and Reactivity
Before delving into troubleshooting, it's crucial to understand the fundamental properties of

TIPS-EBX. It is a cyclic hypervalent iodine(III) reagent, a structural feature that enhances its

stability compared to acyclic analogs.[3] The triisopropylsilyl (TIPS) group serves a dual

purpose: it shields the acetylene, preventing side reactions, and allows for the eventual

generation of a terminal alkyne upon deprotection.[1]

Despite its relative stability, TIPS-EBX is a high-energy compound, and its reactivity is

harnessed from the weak hypervalent iodine-carbon bond.[1] This inherent reactivity also

means that improper handling or purification can affect its performance and safety. Purity is

directly related to thermal stability; impurities such as tosylate salts can lower its decomposition

temperature.[1]
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Safety First: Handling and Storage
Hypervalent iodine reagents should be handled with care.[1][4] While purified TIPS-EBX has

shown no shock sensitivity, it is crucial to be aware of its thermal stability.[1]

Storage: Store TIPS-EBX at -20°C for long-term stability.[1]

Handling: Always wear appropriate personal protective equipment (PPE), including gloves,

lab coat, and safety glasses.[5][6] Handle the solid reagent in a well-ventilated fume hood.[7]

Thermal Stability: The onset of decomposition for pure TIPS-EBX is in the range of 134-

144°C, though commercial samples may have a higher onset.[1] Avoid heating the solid

reagent unnecessarily.

II. Troubleshooting Guide: Common Issues and
Solutions
This section addresses specific problems you might encounter during your experiments with

TIPS-EBX. Each issue is analyzed from a mechanistic standpoint to provide a logical and

effective troubleshooting strategy.

Issue 1: Low or No Product Yield
A common frustration in any synthesis is a low yield of the desired product. With TIPS-EBX,

this can stem from several factors, from reagent quality to suboptimal reaction conditions.

Potential Causes & Solutions
Reagent Quality and Purity:

Explanation: The purity of TIPS-EBX is paramount for its reactivity. Impurities can interfere

with the reaction or indicate decomposition of the reagent.

Troubleshooting Steps:

Verify the purity of your TIPS-EBX using ¹H NMR.
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If impurities are detected, consider purification by washing a dichloromethane solution

with water to remove salts like sodium p-toluenesulfonate, followed by precipitation or

recrystallization.[1]

If the reagent has been stored for a long time or improperly, consider synthesizing a

fresh batch. Several reliable protocols are available.[1][8]

Suboptimal Reaction Temperature:

Explanation: Temperature plays a critical role in reaction kinetics.[9] While many TIPS-

EBX reactions proceed at room temperature, some substrates may require heating to

overcome the activation energy barrier. Conversely, excessive heat can lead to

decomposition of the reagent or product.

Troubleshooting Steps:

If no reaction is observed at room temperature, incrementally increase the temperature

(e.g., to 40°C, then 60°C) while monitoring the reaction by TLC or LC-MS.

If decomposition is observed, try running the reaction at a lower temperature (e.g., 0°C

or -20°C).

Incorrect Solvent Choice:

Explanation: The solvent can significantly influence the solubility of reactants and the

stability of intermediates.[10] For reactions involving charged intermediates, solvent

polarity can be particularly important.

Troubleshooting Steps:

Consult the literature for solvents commonly used with TIPS-EBX, such as

dichloromethane (DCM), diethyl ether (Et₂O), or acetonitrile (MeCN).[8][11]

If solubility is an issue, consider a different solvent or a solvent mixture.

Be cautious with chlorinated solvents, as some hypervalent iodine reagents can react

with them.[10] Dichloromethane is generally a safe choice.[10]
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Inappropriate Stoichiometry:

Explanation: The molar ratio of reactants is a fundamental parameter.[12] While a 1:1

stoichiometry of nucleophile to TIPS-EBX is a good starting point, an excess of one

reagent may be necessary depending on the reaction.

Troubleshooting Steps:

If the reaction is sluggish, try increasing the amount of TIPS-EBX (e.g., to 1.2 or 1.5

equivalents).

Conversely, if side reactions are observed due to the reactivity of TIPS-EBX, using a

slight excess of the nucleophile might be beneficial.

Issue 2: Formation of Side Products
The appearance of unexpected spots on a TLC plate can be perplexing. Understanding the

potential side reactions of TIPS-EBX is key to diagnosing and mitigating this issue.

Potential Causes & Solutions
Homocoupling of the Nucleophile:

Explanation: If the nucleophile can be oxidized under the reaction conditions, it may lead

to homocoupling products.

Troubleshooting Steps:

Lower the reaction temperature to disfavor the oxidation pathway.

Ensure an inert atmosphere (e.g., nitrogen or argon) if your substrate is sensitive to air

oxidation.

Reaction with Solvent or Additives:

Explanation: TIPS-EBX is a strong electrophile and can potentially react with nucleophilic

solvents or additives.

Troubleshooting Steps:
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Choose a non-nucleophilic solvent.

Scrutinize all additives (e.g., bases, catalysts) for potential reactivity with TIPS-EBX.

Competing Reaction Pathways:

Explanation: In some cases, multiple reaction pathways may be accessible. For example,

in the alkynylation of thiols, both α- and β-addition mechanisms can be operative,

depending on the substituents.[13][14]

Troubleshooting Steps:

Carefully analyze the structure of your side products to gain insight into the competing

reaction.

Adjusting the electronic properties of the substrate or the reaction conditions (e.g.,

solvent, temperature) may favor one pathway over another.

Issue 3: Incomplete Conversion
A reaction that stalls before the limiting reagent is fully consumed can be a sign of catalyst

deactivation, reagent decomposition, or an equilibrium process.

Potential Causes & Solutions
Catalyst Deactivation (if applicable):

Explanation: In metal-catalyzed reactions (e.g., with gold or palladium), the catalyst can be

poisoned or deactivated over time.[8][15][16]

Troubleshooting Steps:

Ensure the purity of all reactants and solvents to avoid catalyst poisons.

Consider adding the catalyst in portions throughout the reaction.

Increase the catalyst loading.

Decomposition of TIPS-EBX:
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Explanation: Over extended reaction times or at elevated temperatures, TIPS-EBX can

slowly decompose.

Troubleshooting Steps:

Monitor the reaction closely and work it up as soon as it is complete.

If the reaction is slow, consider adding the TIPS-EBX in portions.

Reversible Reaction:

Explanation: While less common for TIPS-EBX reactions, the possibility of a reversible

process should be considered.

Troubleshooting Steps:

If possible, try to remove one of the byproducts to drive the reaction forward (e.g., by

precipitation or trapping).

Experimental Workflow & Decision-Making Diagram
The following diagram outlines a general workflow for troubleshooting a TIPS-EBX reaction.

Reaction Outcome:
Low Yield / Incomplete Conversion / Side Products

Step 1: Verify Reagent Quality
- Check TIPS-EBX purity via NMR.

- Assess starting material purity.

Step 2: Review Reaction Conditions
- Temperature

- Solvent
- Stoichiometry
- Reaction Time

If reagents are pure Step 3: Analyze Byproducts
- Isolate and characterize side products (if possible).

If conditions seem appropriate
Step 4: Systematic Optimization
- Vary one parameter at a time.

- Temperature screen.
- Solvent screen.

Based on byproduct identity Successful Optimization

Click to download full resolution via product page

Caption: A systematic approach to troubleshooting TIPS-EBX reactions.

III. Frequently Asked Questions (FAQs)
Q1: Can I use TIPS-EBX in protic solvents like alcohols?

A1: While TIPS-EBX shows remarkable stability, its use in protic solvents should be

approached with caution.[16] Depending on the reaction conditions and the pKa of the protic
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solvent, solvolysis of the hypervalent iodine reagent can occur. However, some reactions have

been successfully performed in the presence of alcohols, particularly in three-component

reactions.[15] It is always best to perform a small-scale test reaction first.

Q2: My reaction requires a base. Which bases are compatible with TIPS-EBX?

A2: Non-nucleophilic bases are generally preferred to avoid direct reaction with TIPS-EBX.

Common choices include inorganic bases like potassium carbonate (K₂CO₃) or organic bases

such as 2,6-lutidine or proton sponge. Strong, nucleophilic bases like alkoxides should be used

with caution and at low temperatures.

Q3: Is it possible to perform reactions with TIPS-EBX under air, or is an inert atmosphere

required?

A3: Many reactions with TIPS-EBX can be successfully carried out in a flask open to the air,

highlighting its practicality.[11][15] However, if your substrate or catalyst is sensitive to oxygen

or moisture, working under an inert atmosphere (nitrogen or argon) is recommended.

Q4: How can I remove the 2-iodobenzoic acid byproduct after the reaction?

A4: The 2-iodobenzoic acid byproduct is acidic and can typically be removed by a basic

aqueous wash during the workup. A dilute solution of sodium bicarbonate (NaHCO₃) or sodium

hydroxide (NaOH) is usually effective.[11]

Q5: What is the mechanism of alkynylation with TIPS-EBX?

A5: The mechanism can vary depending on the nucleophile. For many nucleophiles, the

reaction proceeds through a nucleophilic attack on the electrophilic alkyne, followed by

reductive elimination of the 2-iodobenzoate leaving group.[17][18] In the case of thiols, a

concerted α-addition or a β-addition/rearrangement pathway can occur.[13][14] For transition-

metal-catalyzed reactions, the mechanism often involves oxidative addition of the hypervalent

iodine reagent to the metal center.[8][19]

Reaction Mechanism Overview
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General Nucleophilic Alkynylation

Nucleophile (Nu⁻)

TIPS-EBX

Nucleophilic Attack

[Intermediate Complex]

Nu-Alkyne-TIPS

Reductive Elimination

2-Iodobenzoate

Click to download full resolution via product page

Caption: A simplified representation of nucleophilic alkynylation using TIPS-EBX.

IV. Summary of Recommended Starting Conditions
For those new to using TIPS-EBX, the following table provides a general set of starting

conditions for a typical alkynylation reaction. These should be optimized for each specific

substrate and transformation.
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Parameter
Recommended Starting
Condition

Notes

Stoichiometry
1.0 eq. Nucleophile, 1.1-1.2

eq. TIPS-EBX

An excess of TIPS-EBX can

help drive the reaction to

completion.

Solvent Dichloromethane (DCM)
A versatile and commonly used

solvent for these reactions.[8]

Concentration 0.1 M

A good starting point, can be

adjusted based on solubility

and reaction rate.

Temperature Room Temperature (20-25°C)
Many reactions proceed well at

ambient temperature.[15]

Atmosphere
Air (unless substrate is

sensitive)

TIPS-EBX is generally stable

to air and moisture.[2]

Reaction Time 2-24 hours
Monitor by TLC or LC-MS to

determine the optimal time.

By understanding the principles outlined in this guide and adopting a systematic approach to

troubleshooting, you will be well-equipped to optimize your reactions involving TIPS-EBX and

harness its full synthetic potential.

References
Frei, R., Wodrich, M. D., Hari, D. P., Cacherat, B., & Waser, J. (2020). A New One-Step

Synthesis of TIPS-EBX and Its Stability in Solution. Organic Process Research &

Development, 24(1), 106-112. [Link]

Makarov, I. S., Zhdankin, V. V., & Yoshimura, A. (2023). Aryl-, Alkynyl-, and

Alkenylbenziodoxoles: Synthesis and Synthetic Applications. Molecules, 28(5), 2136. [Link]

Waser, J. (n.d.). Electrophilic Alkynylation. Laboratory of Catalysis and Organic Synthesis,

EPFL. Retrieved from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10004369/
https://www.epfl.ch/labs/lcso/research/hypervalentiodine/
https://enamine.net/building-blocks/reagents-for-synthesis/tips-ebx
https://pubs.acs.org/doi/10.1021/acs.oprd.9b00498
https://www.mdpi.com/1420-3049/28/5/2136
https://www.epfl.ch/labs/lcso/research/electrophilic_alkynylation/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypervalent Iodine Chemistry Modern Developments In Organic Synthesis. (n.d.). University

of Technology Nuremberg. Retrieved from [Link]

American Chemical Society Green Chemistry Institute's Pharmaceutical Roundtable. (n.d.).

Specific Solvent Issues with Iodination. Retrieved from [Link]

Waser, J. (2017). Benziodoxol(on)e Reagents as Tools in Organic Synthesis: The

Background behind the Discovery at the Laboratory of Catalysis and Synthesis of EPFL

(LCSO). CHIMIA, 71(7), 450-455. [Link]

Xing, B. (2017, January 3). Application of EBX Reagents in Alkynylation Reactions

[Presentation]. Hu's group. [Link]

Wodrich, M. D., Fathi, R., & Waser, J. (2016). Alkynylation of Thiols with

Ethynylbenziodoxolone (EBX) Reagents: α- or β- π-Addition?. Organic Letters, 18(1), 60-63.

[Link]

Zhdankin, V. V. (2009). Solvent-Free Reactions with Hypervalent Iodine Reagents. Organic

Letters, 11(8), 1845-1847. [Link]

Powers, D. C., & Sanford, M. S. (2012). Hypervalent Iodine Reagents in High Valent

Transition Metal Chemistry. Molecules, 17(12), 14358-14379. [Link]

Dixon, L. I., Carroll, M. A., Ellames, G. J., & Gregson, T. J. (2014). Synthesis of

Alkynyliodonium Salts: Preparation of Phenyl(phenylethynyl)iodonium Trifluoroacetate.

Organic Syntheses, 91, 60-71. [Link]

Yoshimura, A., & Zhdankin, V. V. (2024). Recent Progress in Synthetic Applications of

Hypervalent Iodine(III) Reagents. Chemical Reviews. [Link]

Wodrich, M. D., Fathi, R., & Waser, J. (2016). Alkynylation of Thiols with

Ethynylbenziodoxolone (EBX) Reagents: α- or β- π-Addition?. Organic Letters, 18(1), 60-63.

[Link]

Macmillan Group. (2003, July 30). The Chemistry of Hypervalent Iodine. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.utn.de/hypervalent-iodine-chemistry-modern-developments-in-organic-synthesis-topics-in-current-chemistry
https://www.acs.org/content/dam/acsorg/greenchemistry/industriainnovation/roundtable/specific-solvent-issues-with-iodination.pdf
https://chimia.ch/chimia/article/view/2017_450
https://slideplayer.com/slide/12093517/
https://pubs.acs.org/doi/10.1021/acs.orglett.5b03241
https://pubs.acs.org/doi/10.1021/ol900392q
https://www.mdpi.com/1420-3049/17/12/14358
http://www.orgsyn.org/demo.aspx?prep=v91p0060
https://pubs.acs.org/doi/10.1021/acs.chemrev.4c00216
https://pubs.acs.org/doi/abs/10.1021/acs.orglett.5b03241
https://macmillan.princeton.edu/wp-content/uploads/2018/02/The-Chemistry-of-Hypervalent-Iodine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dasgupta, A., Thiehoff, C., Newman, P. D., Wirth, T., & Melen, R. L. (2021). Reactions

promoted by hypervalent iodine reagents and boron Lewis acids. Organic & Biomolecular

Chemistry, 19(20), 4443-4456. [Link]

Kumar, S., & Singh, A. (2020). Hypervalent Iodine Reagents in Palladium-Catalyzed

Oxidative Cross-Coupling Reactions. Frontiers in Chemistry, 8, 584. [Link]

Chem-Supply. (2023, October). Iodine - SAFETY DATA SHEET. Retrieved from [Link]

Kumar, A., & Kumar, V. (2023). Iodine(V)-Based Oxidants in Oxidation Reactions. Molecules,

28(14), 5345. [Link]

Arvin AS. (2016, May 17). HYPERVALENT IODINE CHEMISTRY part 2 [Video]. YouTube.

[Link]

ResearchGate. (n.d.). Optimization of the reaction conditions with TIPS-EBX-SO3K (4a) and

glutathione (6). Retrieved from [Link]

ResearchGate. (n.d.). Structure of TIPS‐EBX (1 a) as determined by X‐ray diffraction.

Retrieved from [Link]

Frontier, A. (2026). How to Troubleshoot a Reaction. University of Rochester, Department of

Chemistry. Retrieved from [Link]

Wodrich, M. D., Fathi, R., & Waser, J. (2016). Alkynylation of Thiols with

Ethynylbenziodoxolone (EBX) Reagents: α- or β- π‑Addition?. Organic Letters, 18(1), 60-63.

[Link]

Frontier, A. (n.d.). How To: Troubleshoot a Reaction. University of Rochester, Department of

Chemistry. Retrieved from [Link]

EY Laboratories, Inc. (n.d.). Troubleshooting & Tips. Retrieved from [Link]

Hahm, H. S., Hurevich, M., & Seeberger, P. H. (2022). Towards a Systematic Understanding

of the Influence of Temperature on Glycosylation Reactions. Angewandte Chemie

International Edition, 61(13), e202115383. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 14 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2021/ob/d1ob00740h
https://www.frontiersin.org/articles/10.3389/fchem.2020.00584/full
https://www.chemsupply.com.au/documents/IL0031CHA9.pdf
https://www.mdpi.com/1420-3049/28/14/5345
https://www.youtube.com/watch?v=sO-z6e0y-7s
https://www.researchgate.net/figure/Optimization-of-the-reaction-conditions-with-TIPS-EBX-SO3K-4a-and-glutathione-6_t1_330691503
https://www.researchgate.net/figure/Structure-of-TIPS-EBX-1-a-as-determined-by-X-ray-diffraction-Selected-bond-lengths-and_fig1_338275988
https://www.sas.rochester.edu/chm/notvoodoo/pages/troubleshooting.php?page=reaction
https://core.ac.uk/download/pdf/215535356.pdf
https://www.sas.rochester.edu/chm/notvoodoo/pages/troubleshooting.php?page=how-to
https://www.eylabs.com/pages/troubleshooting-tips
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9311689/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Al-Shdefat, R., Rasool, B. K., & Al-Remawi, M. (2023). Critical Analysis and Optimization of

Stoichiometric Ratio of Drug-Coformer on Cocrystal Design: Molecular Docking, In Vitro and

In Vivo Assessment. Pharmaceutics, 15(2), 614. [Link]

Michalchuk, A. A. L., et al. (2025). Activation Energies Reveal Unusual Temperature

Sensitivity in Mechanochemical Reactions. ChemRxiv. [Link]

Bellow, J. A., et al. (2023). Variable temperature kinetic isotope effects demonstrate

extensive tunnelling in the C-H activation reactivity of a transition metal-oxo complex.

Chemical Communications, 59(55), 8584-8587. [Link]

Zhang, Y., et al. (2023). The relationship between iodinated contrast material temperature

and adverse reactions. Academic Radiology, 30(11), 2530-2536. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. infoscience.epfl.ch [infoscience.epfl.ch]

2. TIPS-EBX - Enamine [enamine.net]

3. researchgate.net [researchgate.net]

4. orgsyn.org [orgsyn.org]

5. chemsupply.com.au [chemsupply.com.au]

6. edvotek.com [edvotek.com]

7. sigmaaldrich.cn [sigmaaldrich.cn]

8. Aryl-, Akynyl-, and Alkenylbenziodoxoles: Synthesis and Synthetic Applications - PMC
[pmc.ncbi.nlm.nih.gov]

9. Towards a Systematic Understanding of the Influence of Temperature on Glycosylation
Reactions - PMC [pmc.ncbi.nlm.nih.gov]

10. Specific Solvent Issues with Iodination - Wordpress [reagents.acsgcipr.org]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.mdpi.com/1999-4923/15/2/614
https://chemrxiv.org/engage/chemrxiv/article-details/60c7a9e5c78601835515e0e7
https://pubmed.ncbi.nlm.nih.gov/37310023/
https://pubmed.ncbi.nlm.nih.gov/36737243/
https://www.benchchem.com/product/b182320?utm_src=pdf-custom-synthesis
https://infoscience.epfl.ch/server/api/core/bitstreams/dabf943e-12c1-40ef-9b59-48e48691fdea/content
https://enamine.net/building-blocks/reagents-for-synthesis/tips-ebx
https://www.researchgate.net/figure/Structure-of-TIPS-EBX-1a-as-determined-by-X-ray-diffraction-Selected-bond-lengths-and_fig1_332278696
http://orgsyn.org/content/pdfs/procedures/v91p0060.pdf
https://www.chemsupply.com.au/uploads/sds/1406.pdf
https://www.edvotek.com/site/pdf/Iodine%20Solution.pdf
https://www.sigmaaldrich.cn/CN/fr/sds/sigald/207772?userType=undefined
https://pmc.ncbi.nlm.nih.gov/articles/PMC10004369/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10004369/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9306470/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9306470/
https://reagents.acsgcipr.org/reagent-guides/iodination/list-of-reagents/specific-solvent-issues-with-iodination/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. 1-[(Triisopropylsilyl)ethynyl]-1,2-benziodoxol-3(1H)-one | 181934-30-5 | Tokyo Chemical
Industry (India) Pvt. Ltd. [tcichemicals.com]

12. mdpi.com [mdpi.com]

13. Alkynylation of Thiols with Ethynylbenziodoxolone (EBX) Reagents: α- or β- π-Addition? -
PMC [pmc.ncbi.nlm.nih.gov]

14. pubs.acs.org [pubs.acs.org]

15. epfl.ch [epfl.ch]

16. scispace.com [scispace.com]

17. sioc.cas.cn [sioc.cas.cn]

18. macmillan.princeton.edu [macmillan.princeton.edu]

19. Hypervalent Iodine Reagents in High Valent Transition Metal Chemistry - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: Optimizing Reaction
Conditions for TIPS-EBX]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182320#optimizing-reaction-conditions-for-tips-ebx]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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